Cas no 898762-39-5 (3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone)

• Product Name: 3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone
• CAS No: 898762-39-5
• MF: C₁₉H₂₀Cl₂N₂O
• MW: 363.280902862549
• MDL: MFCD03842842
• CID: 870440
• PubChem ID: 24725502
• Update Time: 2025-06-14

3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLORO-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone
• 3,4-dichloro-2'-(4-methylpiperazinomethyl)benzophenone
• DTXSID20643897
• (3,4-dichlorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• AKOS016021196
• MFCD03842842
• (3,4-Dichlorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898762-39-5

• MDL： MFCD03842842
• Inchi： 1S/C19H20Cl2N2O/c1-22-8-10-23(11-9-22)13-15-4-2-3-5-16(15)19(24)14-6-7-17(20)18(21)12-14/h2-7,12H,8-11,13H2,1H3
• InChI Key： BRAHAESXJKFFBX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=CC=CC=C1CN1CCN(C)CC1)=O)Cl

Computed Properties

• Exact Mass: 362.0952687g/mol
• Monoisotopic Mass: 362.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 501.7±50.0 °C at 760 mmHg
• Flash Point: 115.7±13.7 °C

3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone

Comprehensive Overview of 3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone (CAS No. 898762-39-5)

3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone (CAS No. 898762-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a benzophenone core substituted with 3,4-dichloro groups and a 4-methylpiperazinomethyl side chain. Such modifications make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

In recent years, the demand for benzophenone derivatives has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how 3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone can be utilized to develop novel therapeutic agents. Its structural versatility allows for interactions with various biological targets, making it a focal point in studies related to central nervous system (CNS) disorders and anti-inflammatory agents. These areas align with current trends in healthcare, where personalized medicine and targeted therapies are gaining traction.

The synthesis of CAS No. 898762-39-5 involves multi-step organic reactions, often starting from commercially available benzophenone precursors. Key steps include chlorination at the 3 and 4 positions and the introduction of the 4-methylpiperazinomethyl moiety. Optimizing these reactions for yield and purity is critical, as impurities can significantly impact downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards.

From an industrial perspective, 3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone is often sourced by pharmaceutical companies engaged in high-throughput screening and combinatorial chemistry. Its role as a building block for small-molecule drugs underscores its importance in modern drug development pipelines. Additionally, the compound’s stability under various conditions makes it suitable for long-term storage and transportation, a factor highly valued in global supply chains.

Environmental and safety considerations are also paramount when handling CAS No. 898762-39-5. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Regulatory bodies such as the FDA and EMA closely monitor the use of such intermediates in drug manufacturing to ensure compliance with Good Manufacturing Practices (GMP).

Looking ahead, the potential applications of 3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone extend beyond pharmaceuticals. Researchers are exploring its utility in material science, particularly in the development of photoactive polymers and organic semiconductors. These innovations align with the growing interest in sustainable technologies and green chemistry, topics that dominate contemporary scientific discourse.

In summary, 3,4-Dichloro-2'-(4-methylpiperazinomethyl)-benzophenone (CAS No. 898762-39-5) represents a critical compound at the intersection of chemistry and life sciences. Its multifaceted applications, coupled with ongoing research into its properties, ensure its relevance in both academic and industrial settings. As the scientific community continues to uncover new uses for this molecule, its role in advancing cutting-edge research and innovative therapies will undoubtedly expand.